Cas no 27900-75-0 (Benzene, dichloronitro-)

Benzene, dichloronitro- structure
Benzene, dichloronitro- structure
Product Name:Benzene, dichloronitro-
CAS No:27900-75-0
MF:C6H3Cl2NO2
MW:191.999519586563
CID:274615
PubChem ID:18555
Update Time:2025-04-19

Benzene, dichloronitro- Chemical and Physical Properties

Names and Identifiers

    • Dichloronitrobenzene
    • Benzene, dichloronitro-
    • AI3-15074
    • CAS-3209-22-1
    • SCHEMBL58157
    • NCGC00091860-02
    • BRN 2048029
    • EINECS 221-717-7
    • 2,3-DICHLORONITROBENZENE [HSDB]
    • HSDB 4279
    • 3209-22-1
    • 2,3-Dichloro-1-nitrobenzene
    • Benzene, 1,2-dichloro-3-nitro-
    • DICHLORONITROBENZENE, 2,3-
    • NCGC00258405-01
    • 985EWS35KG
    • 1,2-bis(chloranyl)-3-nitro-benzene
    • NS00002945
    • 1,2-Dichloro-3-nitrobenzene
    • CHEMBL168024
    • EN300-21775
    • InChI=1/C6H3Cl2NO2/c7-4-2-1-3-5(6(4)8)9(10)11/h1-3
    • DTXSID8024997
    • Benzene,2-dichloro-3-nitro-
    • A821127
    • 2,3-DICHLORONITROBENZENE
    • 1, 2 -Dichloro-3-Nitro-benzene
    • EC 221-717-7
    • 27900-75-0
    • Tox21_200851
    • NSC60641
    • 1,2 -Dichloro-3-Nitro-benzene
    • NSC-60641
    • 1,2-Dichloro-3-nitro-benzene
    • FT-0609570
    • 2,3-dichloro-nitrobenzene
    • Q2173513
    • NCGC00091860-03
    • D0386
    • W-106859
    • CCRIS 5901
    • DTXCID704997
    • 2,3-dichloro- 1-nitrobenzene
    • E78836
    • 1,2-Dichloro-3-nitrobenzene, PESTANAL(R), analytical standard
    • MFCD00007062
    • UNII-985EWS35KG
    • AKOS000121058
    • NSC 60641
    • NCGC00091860-01
    • Inchi: 1S/C6H3Cl2NO2/c7-4-2-1-3-5(6(4)8)9(10)11/h1-3H
    • InChI Key: CMVQZRLQEOAYSW-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CC=1[N+](=O)[O-])Cl

Computed Properties

  • Exact Mass: 190.95419
  • Monoisotopic Mass: 190.954
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 45.8A^2

Experimental Properties

  • Color/Form: 淡 黄色晶体或黄色结晶固体
  • Density: 1.449
  • Melting Point: 60-63℃
  • Boiling Point: 142 to 144° F (NTP, 1992)
  • Flash Point: 255° F (NTP, 1992)
  • Refractive Index: 1.595
  • PSA: 43.14
  • LogP: 3.42480

Benzene, dichloronitro- Security Information

  • Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Benzene, dichloronitro- Related Literature

  • 1. Electrophilic aromatic substitution. Part 35. Chlorination of 1,3-dinitrobenzene, 1-chloro-2,4-dinitrobenzene, and 2,4-dinitrotoluene with nitric acid and hydrogen chloride or chlorine in sulphuric acid or oleum
    Martin W. Melhuish,Roy B. Moodie J. Chem. Soc. Perkin Trans. 2 1989 667
  • 2. Contribution to the study of the mechanism of the Ullmann biaryl condensation. The reaction of 2,3-dichloronitrobenzene
    Yves Mugnier,Etienne Laviron J. Chem. Soc. Perkin Trans. 2 1979 1264
  • 3. Electrophilic aromatic substitution. Part 33. Kinetics and products of aromatic nitrations in solutions of dinitrogen pentaoxide in nitric acid
    Roy B. Moodie,R. John Stephens J. Chem. Soc. Perkin Trans. 2 1987 1059
  • 4. Cytotoxic compounds. Part 22. Reactions of 2,2′-iminodiethanol with some chloronitrobenzenes
    Anthony J. Abela Medici,Leonard N. Owen,Constantine Sflomos J. Chem. Soc. Perkin Trans. 1 1977 2517
  • 5. 109. Steric inhibition of resonance. Part I. The dichloronitrobenzenes
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